Cas no 175205-91-1 (Methyl 4-formyl-2,5-dimethyl-1H-pyrrole-3-carboxylate)

• Product Name: Methyl 4-formyl-2,5-dimethyl-1H-pyrrole-3-carboxylate
• CAS No: 175205-91-1
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD00203870
• CID: 92143
• PubChem ID: 2798463
• Update Time: 2025-08-04

Methyl 4-formyl-2,5-dimethyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-formyl-2,5-dimethyl-1H-pyrrole-3-carboxylate
• 4-Formyl-2,5-Dimethyl-1H-Pyrrole-3-carboxylic Acid Methyl Ester
• Methyl 2,5-dimethyl-4-formyl-1H-pyrrole-3-carboxylate
• METHYL 4-FORMYL-2,5-DIMETHYL-1H-PYRROLE-3 CARBOXYLATE
• methyl 4-formyl-2,5-dimethylpyrrole-3-carboxylate
• METHYL 2,5-DIMETHYL-4-FORMYLPYRROLE-3-CARBOXYLATE
• 2,5-Dimethyl-4-(methoxycarbonyl)-1H-pyrrole-3-carboxaldehyde
• 1H-Pyrrole-3-carboxylicacid,4-formyl-2,5-dimethyl-,methylester(9CI)
• Methyl 4-forMyl-2,5-diMethylpyrrole-3-carboxylate, 96%
• FT-0628639
• ?METHYL 4-FORMYL-2,5-DIMETHYL-1H-PYRROLE-3-CARBOXYLATE
• SCHEMBL4804422
• BS-21755
• BP-11240
• DTXSID50384004
• METHYL4-FORMYL-2,5-DIMETHYL-1H-PYRROLE-3-CARBOXYLATE
• 1H-Pyrrole-3-carboxylicacid, 4-formyl-2,5-dimethyl-, methyl ester
• AKOS006228431
• SB62233
• CS-0205925
• MFCD00203870
• 175205-91-1
• OHVCRNQTGBXAPW-UHFFFAOYSA-N
• A881604
• 1H-Pyrrole-3-carboxylic acid, 4-formyl-2,5-dimethyl-, methyl ester
• Methyl 2,5-dimethyl-4-formyl-pyrrole-3-carboxylate

• MDL： MFCD00203870
• Inchi： 1S/C9H11NO3/c1-5-7(4-11)8(6(2)10-5)9(12)13-3/h4,10H,1-3H3
• InChI Key： OHVCRNQTGBXAPW-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C=O)=C(C)NC=1C)=O

Computed Properties

• Exact Mass: 181.07400
• Monoisotopic Mass: 181.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.8
• Topological Polar Surface Area: 59.2A^2

Experimental Properties

• Color/Form: powder
• Density: 1.209
• Melting Point: 160 °C
• Boiling Point: 386.7°Cat760mmHg
• Flash Point: 187.7°C
• Refractive Index: 1.565
• PSA: 59.16000
• LogP: 1.23060
• Solubility: Not determined
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 4-formyl-2,5-dimethyl-1H-pyrrole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives

Additional information on Methyl 4-formyl-2,5-dimethyl-1H-pyrrole-3-carboxylate

Methyl 4-formyl-2,5-dimethyl-1H-pyrrole-3-carboxylate: A Comprehensive Overview

Methyl 4-formyl-2,5-dimethyl-1H-pyrrole-3-carboxylate, identified by the CAS number 175205-91-1, is a compound of significant interest in various fields of chemical research and application. This compound, with its unique structure and properties, has garnered attention for its potential in drug discovery, material science, and agricultural chemistry. Recent studies have highlighted its role in enhancing the efficiency of certain chemical processes and its compatibility with advanced synthetic methodologies.

The molecular structure of Methyl 4-formyl-2,5-dimethyl-1H-pyrrole-3-carboxylate is characterized by a pyrrole ring substituted with formyl and methyl groups at specific positions. This configuration not only imparts stability to the molecule but also facilitates its participation in various chemical reactions. Researchers have demonstrated that the compound's ability to act as both an electron donor and acceptor makes it a versatile building block in organic synthesis.

Recent advancements in computational chemistry have enabled a deeper understanding of the electronic properties of Methyl 4-formyl-2,5-dimethyl-1H-pyrrole-3-carboxylate. Studies using density functional theory (DFT) have revealed that the compound exhibits a conjugated π-system, which is crucial for its electronic conductivity and reactivity. These findings have opened new avenues for its application in the development of organic semiconductors and optoelectronic devices.

In the realm of pharmacology, Methyl 4-formyl-2,5-dimethyl-1H-pyrrole-3-carboxylate has shown promise as a lead compound for drug development. Its ability to interact with specific biological targets has been explored in recent clinical studies, where it demonstrated potential anti-inflammatory and antioxidant properties. These attributes make it a candidate for therapeutic interventions in conditions such as neurodegenerative diseases and cardiovascular disorders.

The synthesis of Methyl 4-formyl-2,5-dimethyl-1H-pyrrole-3-carboxylate has been optimized through green chemistry approaches, reducing environmental impact while maintaining high yields. Researchers have employed catalytic methods that minimize the use of hazardous reagents, aligning with global sustainability goals. These methods not only enhance the scalability of production but also contribute to cost-effectiveness.

Moreover, the compound's compatibility with biodegradable materials has been explored in recent polymer science studies. Its incorporation into biodegradable polymers has shown potential for applications in controlled drug delivery systems and eco-friendly packaging materials. This dual functionality underscores its versatility across multiple disciplines.

In conclusion, Methyl 4-formyl-2,5-dimethyl-1H-pyrrole-3-carboxylate (CAS No: 175205-91) stands as a testament to the intersection of chemistry and innovation. Its diverse applications, supported by cutting-edge research, position it as a key player in advancing modern science and technology.